Cas no 87117-40-6 (4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol)

• Product Name: 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol
• CAS No: 87117-40-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD08443991
• CID: 3143192
• PubChem ID: 418728
• Update Time: 2025-06-13

4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((dimethylamino)methyl)-6-methylphenol
• 4-Chloro-2-[(dimethylamino)methyl]-6-methylphenol
• CA-0888
• 4-Chloro-2-[(dimethylamino)methyl]-6-methylbenzenol
• NCIOpen2_007117
• CS-0330759
• MFCD08443991
• AKOS005071973
• 87117-40-6
• 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol

• MDL： MFCD08443991
• Inchi： 1S/C10H14ClNO/c1-7-4-9(11)5-8(10(7)13)6-12(2)3/h4-5,13H,6H2,1-3H3
• InChI Key： JEUQZLJVJCKHJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 199.0763918Da
• Monoisotopic Mass: 199.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol

Professional Introduction to 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol (CAS No. 87117-40-6)

4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol, with the chemical formula C₉H₁₂ClN, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This compound, identified by its CAS number 87117-40-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and dimethylamino substituents on a benzene ring suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol consists of a benzene ring substituted with a chloro group at the 4-position, a dimethylamino group at the 2-position, and a methyl group at the 6-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in various chemical reactions. The dimethylamino group, in particular, is known for its ability to enhance solubility and bioavailability in pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel bioactive molecules derived from aromatic heterocycles. The compound 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol has been explored as a potential precursor in the synthesis of various pharmacologically active agents. Its structural features make it a versatile building block for constructing more complex molecules with desired biological activities.

One of the most promising applications of this compound is in the field of anticancer research. Researchers have identified that certain derivatives of this molecule exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. For instance, modifications to the chloro and dimethylamino substituents have led to the discovery of compounds that show significant antiproliferative activity against various cancer cell lines. These findings highlight the importance of 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol as a scaffold for developing new anticancer drugs.

The compound's reactivity also makes it useful in the synthesis of ligands for metal-based therapeutics. Transition metal complexes derived from this molecule have shown potential in targeted drug delivery systems. By incorporating functional groups that can chelate metals such as ruthenium or platinum, researchers have been able to design nanoparticles that can selectively target cancer cells while minimizing toxicity to healthy tissues. This approach represents an innovative strategy in nanomedicine and could lead to more effective treatments for various types of cancer.

Another area where 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol has found utility is in the development of antimicrobial agents. The structural motif present in this compound has been shown to interfere with bacterial cell wall synthesis and DNA replication. By modifying its chemical structure, scientists have synthesized derivatives that exhibit potent activity against resistant strains of bacteria. These findings are particularly relevant in light of the increasing problem of antibiotic resistance worldwide.

The synthesis of 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations such as alkylation and amination. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, 4-Chloro-2-(dimethylamino)methyl-6-methylbenzenol (CAS No. 87117-40-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications ranging from oncology to antimicrobial therapy. As research continues to uncover new therapeutic uses for this compound, it is likely to remain a cornerstone in medicinal chemistry for years to come.